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Compound of Interest

Compound Name: 6-Hex, SE

Cat. No.: B15552929

Essential Safety and Handling Guide for 6-Hex, SE

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensure laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for the handling and
disposal of 6-Hex, SE (6-Carboxy-2',4,4',5',7,7'-hexachlorofluorescein, succinimidyl ester), a
reactive fluorescent dye commonly used in nucleic acid sequencing and labeling.

Chemical Identity:

Product Name: 6-HEX, SE [6-Carboxy-2',4,4',5',7,7'-hexachlorofluorescein, succinimidy!l
ester]

Molecular Formula: C25HoCleNOo[1]

Molecular Weight: 680.1 g/mol [1]

Appearance: Orange solid[2]

Solubility: Soluble in DMSO[2]

Hazard Identification: While the hazards of this material have not been thoroughly investigated,
it is recommended to handle all chemicals with caution.[1] According to the Globally
Harmonized System (GHS), 6-Hex, SE is classified with the following hazard statements:
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e H302, H312: Harmful if swallowed or in contact with skin.

e It may also cause respiratory tract irritation if inhaled.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory for all personnel handling 6-
Hex, SE. The following table summarizes the recommended PPE.

. Specifications and
Body Part Required PPE .
Rationale

Nitrile gloves are

recommended. Double-gloving
Hands Chemical-resistant gloves provides additional protection

against potential tears or

punctures.

Protects eyes from splashes of
Eyes/Face Safety glasses or goggles solutions or contact with the

solid powder.

Provides a barrier against

accidental spills and
Body Laboratory coat o

contamination of personal

clothing.

Handling of the solid powder
) ) ) should be conducted in a
Respiratory Use in a well-ventilated area )
chemical fume hood to

minimize the risk of inhalation.

Operational Plan: Step-by-Step Handling and
Disposal

Storage: Store 6-Hex, SE at -20°C, desiccated, and protected from light. Keep the container
tightly closed in a dry, well-ventilated place.
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Handling Procedure:
e Preparation:
o Ensure all necessary PPE is worn correctly before handling the chemical.

o Work in a designated, well-ventilated area, preferably a chemical fume hood, especially
when handling the solid form to avoid creating dust.

o Have an appropriate spill cleanup kit readily available.

e Handling:

o

Avoid contact with skin, eyes, or clothing.

Do not breathe in dust, fumes, gas, mist, vapors, or spray.

[¢]

[e]

When weighing or transferring the solid, use tools and techniques that minimize dust

generation.

For creating solutions, add the solid to the solvent slowly. 6-Hex, SE is soluble in DMSO.

[¢]

e Post-Handling:
o Wash hands thoroughly after handling, even if gloves were worn.
o Clean and decontaminate all work surfaces and equipment after use.

o Store the chemical in its original, tightly sealed container under the recommended storage

conditions.
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention if irritation or discomfort persists.

e In Case of Skin Contact: Immediately wash the skin with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation occurs.
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e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

« If Swallowed: Wash out the mouth with water if the person is conscious. Do NOT induce
vomiting. Call a physician.

Disposal Plan:
All waste containing 6-Hex, SE must be treated as hazardous waste.
e Waste Collection:

o Collect all solid waste, including contaminated PPE (gloves, etc.), in a designated and
clearly labeled hazardous waste container.

o Collect liquid waste containing 6-Hex, SE in a separate, labeled, and sealed hazardous
waste container.

e Disposal:

o All waste must be handled and disposed of in accordance with local, state, and federal
regulations.

o Do not dispose of 6-Hex, SE or its solutions down the drain.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for proper disposal.

Experimental Workflow
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Preparation

Don Personal Protective Equipment (PPE)

,

Prepare well-ventilated workspace (Fume Hood)

:

Assemble all necessary materials

Handlingvs-Hex, SE

Weigh or measure 6-Hex, SE

:

Perform experimental procedure

Post-HandIir? & Cleanup

Decontaminate workspace and equipment

,

Segregate and label hazardous waste

—
Waste Disposal
Properly store or dispose of unused reagent Store hazardous waste in designated area
Remove PPE Arrange for pickup by EHS or licensed contractor

;

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 6-Hex, SE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 6-Hex, SE].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552929#personal-protective-equipment-for-
handling-6-hex-se]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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